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Compound of Interest

Compound Name: trans-Siduron

Cat. No.: B096888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of trans-Siduron, a selective

herbicide. The document details its physicochemical properties, primary mechanism of action,

metabolic pathways, and relevant experimental protocols, presenting quantitative data in

structured tables and illustrating key processes with detailed diagrams.

Physicochemical Properties of trans-Siduron
trans-Siduron, with the IUPAC name 1-[(1R,2R)-2-methylcyclohexyl]-3-phenylurea, is the

trans-isomer of the phenylurea herbicide Siduron.[1] Its fundamental properties are

summarized below.
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Property Value Reference

CAS Number 19123-21-8 [1]

Molecular Formula C₁₄H₂₀N₂O [1]

Molecular Weight 232.32 g/mol [1][2]

Melting Point 157-159 °C [2]

IUPAC Name

1-[(1R,2R)-2-

methylcyclohexyl]-3-

phenylurea

[1]

Canonical SMILES
C[C@@H]1CCCC[C@H]1NC(

=O)NC2=CC=CC=C2
[1]

Appearance White crystalline solid [2]

Mechanism of Action: Root Growth Inhibition via
Microtubule Disruption
Unlike many phenylurea herbicides that primarily act by inhibiting photosynthesis, the principal

phytotoxic action of Siduron is the inhibition of root growth.[2] This effect is particularly

pronounced in susceptible grass species. The mechanism is believed to involve the disruption

of cell division (mitosis) in the root meristem.

The proposed mechanism involves the inhibition of tubulin polymerization. Microtubules are

essential components of the cytoskeleton and are critical for the formation of the mitotic

spindle, which segregates chromosomes during cell division. By interfering with the assembly

of tubulin proteins into functional microtubules, trans-Siduron effectively halts mitosis, leading

to the cessation of cell proliferation in the root tip and subsequent inhibition of root elongation

and development.[3][4] This mode of action is characteristic of dinitroaniline herbicides,

suggesting a similar functional mechanism for Siduron.[4]
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Caption: Proposed mechanism of trans-Siduron leading to root growth inhibition.

Metabolism of Siduron
Siduron undergoes metabolic transformation in both soil and animal systems. The primary

metabolic pathway involves hydroxylation, where hydroxyl groups are added to either the

phenyl or the cyclohexyl rings of the molecule. This initial hydroxylation can be followed by a

second hydroxylation event, resulting in a dihydroxylated metabolite. These reactions increase

the polarity of the compound, facilitating its eventual conjugation and excretion in animals.
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Caption: Metabolic pathway of Siduron in soil and animal systems.

Quantitative Toxicological Data
While specific IC₅₀ values for tubulin polymerization inhibition are not readily available in public

literature, acute toxicity data for Siduron have been established.

Parameter Value Species Reference

Acute Oral LD₅₀ >7,500 mg/kg Rat [5]

LC₅₀ (48-hour) 18 mg/L Carp [5]
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Experimental Protocols
Root Growth Inhibition Assay (Allium cepa Test)
A common method to evaluate the effect of herbicides on root growth is the Allium cepa (onion)

root growth inhibition test. This protocol provides a macroscopic assessment of phytotoxicity.

Preparation: Prepare a series of concentrations of trans-Siduron in a suitable solvent (e.g.,

acetone) and then dilute in distilled water or a nutrient solution to the final test

concentrations. A solvent control and a negative control (water/nutrient solution only) must

be included.

Exposure: Select healthy Allium cepa bulbs of uniform size. Place the bulbs so that their

basal plates are in contact with the test solutions.

Incubation: Incubate the bulbs in the dark at a controlled temperature (e.g., 25°C) for a

period of 72 to 96 hours.

Measurement: After the incubation period, measure the length of the newly grown roots for

each bulb in all treatment and control groups.

Analysis: Calculate the mean root length for each concentration. Determine the EC₅₀

(Effective Concentration causing 50% inhibition) by plotting the percentage of root growth

inhibition against the logarithm of the trans-Siduron concentration. Cytological analysis of

the root tip cells can also be performed to observe mitotic aberrations.

In Vitro Tubulin Polymerization Assay
To directly assess the effect of trans-Siduron on microtubule formation, an in vitro

fluorescence-based tubulin polymerization assay can be employed.

Reagents: Obtain purified plant tubulin (e.g., from lily pollen or commercially available

sources), a fluorescence reporter (e.g., DAPI, which fluoresces upon incorporation into

microtubules), and a polymerization buffer (e.g., PEM buffer with GTP and glycerol).

Procedure:
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In a 96-well microplate, add the polymerization buffer, purified tubulin, and the fluorescent

reporter to each well.

Add various concentrations of trans-Siduron to the test wells. Include a positive control

(e.g., vincristine, an inhibitor) and a negative control (solvent).

Initiate polymerization by incubating the plate at a temperature that promotes tubulin

assembly (e.g., 37°C).

Data Acquisition: Monitor the increase in fluorescence over time using a microplate reader.

The fluorescence intensity is proportional to the amount of polymerized tubulin.

Analysis: Plot fluorescence intensity versus time to generate polymerization curves. From

the curves, determine the maximum rate and extent of polymerization for each

concentration. Calculate the IC₅₀ value, which is the concentration of trans-Siduron that

inhibits the rate or extent of polymerization by 50%.[6]

Analytical Methodologies
The detection and quantification of Siduron and its metabolites in environmental samples are

crucial for monitoring and regulatory purposes. High-performance liquid chromatography

(HPLC) and gas chromatography (GC) are the most common techniques employed.
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Method Matrix
Sample
Preparation

Detection
Limit

Reference

HPLC-UV Soil

Solid-liquid

extraction with

acetonitrile/water

.

Not specified [7][8]

LC/MS/MS Soil

Accelerated

solvent

extraction (ASE)

with

methanol/formic

acid.

0.010 mg/kg [9]

GC-ECD Soil, Sugarcane

Ultrasound-

assisted

extraction with

acetonitrile,

purification with

carbon

nanotubes.

0.01 - 5.0 mg/L

(linearity range)
[5]

General Workflow for Siduron Analysis in Soil
A representative workflow for analyzing trans-Siduron in soil samples using LC/MS/MS is

outlined below.
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Caption: General workflow for the analysis of Siduron in soil samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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